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Compound of Interest

Compound Name: ML221

Cat. No.: B1676642 Get Quote

Essential Safety and Handling Guide for ML221
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of ML221.

This document provides immediate, essential safety and logistical information for the handling

of ML221. Given the absence of a publicly available, detailed Safety Data Sheet (SDS), this

guidance is based on information from chemical suppliers and general safe laboratory

practices for handling solid chemical compounds. It is imperative to supplement this guide with

a thorough risk assessment specific to your experimental conditions.

Chemical and Physical Properties of ML221
A summary of the key quantitative data for ML221 is presented below for easy reference.
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Property Value Source

Molecular Formula C₁₇H₁₁N₃O₆S [1]

Molecular Weight 385.35 g/mol [1]

Appearance White to beige powder

Purity ≥98% (HPLC) [1]

Solubility
Soluble in DMSO (e.g., 5

mg/mL or 10 mM)
[1]

Storage Temperature 2-8°C

Storage Class Code 11 - Combustible Solids

Water Hazard Class (WGK) 3 (severe hazard to water)

Personal Protective Equipment (PPE)
Due to the lack of a specific Safety Data Sheet for ML221, a cautious approach to personal

protection is recommended. The following PPE should be considered the minimum requirement

when handling ML221 powder.
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PPE Category Recommendation Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from airborne

powder particles and potential

splashes of solvent during

reconstitution.

Hand Protection
Nitrile gloves. Consider

double-gloving.

Provides a barrier against skin

contact. Check for glove

compatibility with the solvent

used for reconstitution (e.g.,

DMSO).

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

weighing or handling larger

quantities that may generate

dust, a NIOSH-approved

respirator may be necessary.

Minimizes inhalation of the

powder.

Operational Plan: Handling and Reconstitution
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

experimental accuracy.
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Preparation

Handling

Post-Handling

Designate Handling Area
(Fume Hood)

Don Personal Protective Equipment (PPE)

1. Prepare

Weigh ML221 Powder

2. Proceed

Reconstitute in Solvent (DMSO)

3. Dissolve

Clean Work Area and Equipment

4. After Use

Doff PPE

5. Decontaminate

Dispose of Waste

6. Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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